Cas no 1806171-89-0 (4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806171-89-0
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4834670
• Update Time: 2025-06-09

4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-7(13)6(2-3-14)4-15-8(5)16-9(10,11)12/h4H,2H2,1H3
• InChI Key： OAZUWWZJLIINEZ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C)OC(F)(F)F)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile

Professional Introduction to 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806171-89-0)

4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806171-89-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural features and potential applications. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of biologically active molecules. The presence of multiple functional groups, including an iodine substituent, a methyl group, a trifluoromethoxy group, and an acetonitrile moiety, makes this compound a valuable intermediate in the development of novel therapeutic agents.

The iodo group at the 4-position of the pyridine ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of diverse pharmacophores. The methyl group at the 3-position introduces steric and electronic effects that can modulate the binding properties of the resulting molecules, influencing their affinity and selectivity towards biological targets.

The trifluoromethoxy group at the 2-position is a key feature that enhances the lipophilicity and metabolic stability of drug candidates. Fluoro substitution is a well-documented strategy in medicinal chemistry to improve pharmacokinetic profiles, such as bioavailability and resistance to enzymatic degradation. The acetonitrile moiety at the 5-position contributes to the overall solubility and reactivity of the compound, facilitating its incorporation into various synthetic pathways.

In recent years, 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile has been explored in several cutting-edge research studies aimed at developing innovative therapeutic solutions. One notable area of interest is its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural motifs present in this compound allow for precise tuning of interactions with protein targets, making it a promising scaffold for designing next-generation small-molecule drugs.

Moreover, this compound has been utilized in the development of antimicrobial agents. The combination of halogenated pyridine derivatives with fluorinated groups has shown enhanced efficacy against resistant bacterial strains. Researchers have leveraged its reactivity to generate libraries of compounds for high-throughput screening (HTS), identifying novel scaffolds with potent antimicrobial activity. The iodine atom serves as an excellent precursor for generating diverse structural analogs through palladium-catalyzed transformations.

Another emerging application lies in the field of neurology. Pyridine-based compounds have long been investigated for their potential as central nervous system (CNS) therapeutics. The unique electronic properties induced by the trifluoromethoxy group influence ligand-receptor interactions, making this compound a candidate for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated its feasibility in modulating key neurotransmitter systems.

The synthetic utility of 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile extends beyond pharmaceutical applications into materials science and agrochemicals. Its ability to serve as a versatile building block allows chemists to construct complex molecules with tailored properties for specialized uses. For instance, researchers have explored its incorporation into organic electronic materials, where its electron-withdrawing groups enhance charge transport properties.

In agrochemical research, this compound has been employed to develop novel herbicides and pesticides. The structural features enable interactions with biological targets in plants and pests, offering new solutions to agricultural challenges while maintaining environmental safety profiles. The trifluoromethoxy group's stability under various conditions ensures prolonged activity in field applications.

The industrial production and handling of 4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile adhere to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to meet pharmaceutical-grade standards. These processes are critical in ensuring that downstream applications yield reliable results.

Future research directions may explore additional functionalization strategies to expand the chemical space accessible from this scaffold. Techniques such as transition-metal catalysis and organometallic chemistry will continue to be instrumental in generating novel derivatives with enhanced biological activity or improved pharmacokinetic profiles.

In conclusion,4-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806171-89-0) represents a multifaceted compound with broad applicability across multiple domains of chemical biology and pharmaceutical research. Its unique structural attributes make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics for pressing medical challenges.